Cas no 1791-13-5 (H-Asp(OtBu)-OtBu.HCl)

H-Asp(OtBu)-OtBu.HCl structure

Product Name:H-Asp(OtBu)-OtBu.HCl

CAS No:1791-13-5

MF:C₁₂H₂₄ClNO₄

MW:281.776263237

MDL:MFCD00034851

CID:42000

Update Time:2025-04-18

H-Asp(OtBu)-OtBu.HCl Chemical and Physical Properties

Names and Identifiers

- L-Aspartic acid di-tert-butyl ester hydrochloride
- L-Aspartic acid di-(tert)-butyl ester hydrochloride
- Di-tert-butyl L-Aspartate Hydrochloride
- (S)-Di-tert-butyl 2-aminosuccinate hydrochloride
- Asp(OtBu)2.Hcl
- ditert-butyl (2S)-2-aminobutanedioate,hydrochloride
- H-Asp(OBut)-OBut·HCl
- H-Asp(OBut)-ObutHCL
- H-Asp(OtBu)-OtBu · HCl
- H-ASP(OTBU)-OTBU HCL
- H-Asp(OtBu)-OtBu hydrochloride
- H-Asp(OtBu)-OtBu.HCl
- H-Asp(OtBu)-OtBu•HCl
- H-Asp(OtBu)-OtBu�HCl
- H-D-Asp(OtBu)-OtBu.HCl
- H-L-Asp(tBu)-OtBu*HCl
- aspartic acid di-t-butyl ester hydrochloride
- aspartic acid di-tert-butyl ester hydrochloride
- di-t-Bu-L-aspartic acid
- MDL： MFCD00034851
- Inchi： 1S/C12H23NO4.ClH/c1-11(2,3)16-9(14)7-8(13)10(15)17-12(4,5)6;/h8H,7,13H2,1-6H3;1H/t8-;/m0./s1
- InChI Key： GVLZIMQSYQDAHB-QRPNPIFTSA-N
- SMILES： Cl.O(C([C@H](CC(=O)OC(C)(C)C)N)=O)C(C)(C)C
- BRN： 5652807

Computed Properties

Exact Mass: 281.13900
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 7

Experimental Properties

Melting Point: 155-158°C
PSA: 78.62000
LogP: 2.88950
Specific Rotation: +10 ± 2° (C=2, in EtOH)

H-Asp(OtBu)-OtBu.HCl Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
WGK Germany：3
FLUKA BRAND F CODES：10-21
Storage Condition：0-10°C

H-Asp(OtBu)-OtBu.HCl Customs Data

HS CODE：2922499990
Customs Data：

China Customs Code:
2922499990

Overview:

2922499990 Other amino acids and their esters and their salts(Except those containing more than one oxygen-containing group). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

Regulatory conditions:

A.Customs clearance form for Inbound Goods
B.Customs clearance form for outbound goods

Inspection and quarantine category:

P.Imported animals and plants\Quarantine of animal and plant products
Q.Outbound animals and plants\Quarantine of animal and plant products
R.Sanitary supervision and inspection of imported food
S.Sanitary supervision and inspection of exported food
M.Import commodity inspection
N.Export commodity inspection

Summary:

HS:2922499990 other amino-acids, other than those containing more than one kind of oxygen function, and their esters; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

H-Asp(OtBu)-OtBu.HCl Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM119450-25g	L-Aspartic Acid Di-tert-butyl Ester Hydrochloride	1791-13-5	98%	25g	$169	2021-06-09
Chemenu	CM119450-100g	L-Aspartic Acid Di-tert-butyl Ester Hydrochloride	1791-13-5	98%	100g	$513	2021-06-09
Fluorochem	045335-10g	H-asp(otbu)-otbu.hcl	1791-13-5	95%	10g	￡42.00	2022-02-28
Fluorochem	045335-25g	H-asp(otbu)-otbu.hcl	1791-13-5	95%	25g	￡83.00	2022-02-28
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009660-1g	H-Asp(OtBu)-OtBu.HCl	1791-13-5	99%	1g	￥80	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009660-25g	H-Asp(OtBu)-OtBu.HCl	1791-13-5	99%	25g	￥1209	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009660-5g	H-Asp(OtBu)-OtBu.HCl	1791-13-5	99%	5g	￥287	2023-09-09
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R009660-100g	H-Asp(OtBu)-OtBu.HCl	1791-13-5	99%	100g	￥496	2023-09-09
TRC	A788870-250mg	L-Aspartic Acid Di-tert-butyl Ester Hydrochloride	1791-13-5		250mg	$ 64.00	2023-04-19
TRC	A788870-1g	L-Aspartic Acid Di-tert-butyl Ester Hydrochloride	1791-13-5		1g	$ 65.00	2022-06-07

H-Asp(OtBu)-OtBu.HCl Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:1791-13-5)H-Asp(OtBu)-OtBu.HCl

Order Number:A812427

Stock Status:in Stock

Quantity:500g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 04:57

Price ($):249.0

Email:sales@amadischem.com

Product Official Link

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